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Compound Name: Chitotriose trihydrochloride

Cat. No.: B12420981 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Chitotriose trihydrochloride, a well-defined chitosan trimer, is a functional oligosaccharide

derived from chitin. Comprising three β-(1→4)-linked D-glucosamine units and presented as a

hydrochloride salt, this compound is gaining significant attention in biomedical and

pharmaceutical research. Its water solubility and defined structure make it a valuable tool for

investigating the biological activities of chitooligosaccharides, which include

immunomodulatory, antifungal, and prebiotic effects. This technical guide provides a

comprehensive overview of the chemical and physical properties of Chitotriose
trihydrochloride, detailed experimental protocols for its analysis, and a review of its role in key

biological pathways.

Core Chemical and Physical Properties
Chitotriose trihydrochloride is a white to off-white crystalline powder. Its defined chemical

structure allows for precise quantitative analysis and consistent biological activity studies.

Table 1: Physicochemical Properties of Chitotriose Trihydrochloride
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Property Value References

Molecular Formula C₁₈H₃₅N₃O₁₃·3HCl [1][2][3]

Molecular Weight 610.86 g/mol [1][2][3]

Appearance
White to almost white powder

or crystalline solid
[1][3]

Melting Point 255 °C [1]

Optical Rotation
[α]²⁰/D = +26.0 to +31.0° (c=1

in H₂O)
[1]

Solubility Soluble in water. [4][5]

Storage Conditions

Store at -20°C or 2-8°C, under

inert gas, protected from

moisture.

[1]

Experimental Protocols
Accurate characterization and quantification of Chitotriose trihydrochloride are crucial for

research and development. Below are detailed methodologies for its analysis.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
While a specific validated method for Chitotriose trihydrochloride is not publicly available, a

general method for the analysis of related N-acetyl-chito-oligosaccharides can be adapted. This

method typically employs a reversed-phase or amino column.

Workflow for HPLC Method Development:
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Sample and Standard Preparation

HPLC Analysis

Data Analysis

Prepare standard solutions of Chitotriose trihydrochloride in mobile phase A (e.g., 1 mg/mL).

Dissolve sample in mobile phase A to a similar concentration.

Filter all solutions through a 0.45 µm syringe filter.

Equilibrate HPLC system with the initial mobile phase.

Inject 20 µL of the sample/standard solution.

Run a gradient elution to separate components.

Detect eluting compounds using a UV detector at ~205 nm.

Integrate the peak area of Chitotriose.

Calculate purity based on the area percentage of the main peak.

Click to download full resolution via product page

Caption: General workflow for HPLC purity analysis of Chitotriose trihydrochloride.
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Detailed HPLC Parameters (Adapted from N-acetyl-chito-oligosaccharides analysis)[6]:

Column: Reversed-phase C18 (e.g., LiChrospher 100 NH2, 5 µm, 4 x 250 mm) or a suitable

amino column.[6]

Mobile Phase:

A: 0.1% Acetic Acid in Water

B: Acetonitrile

Gradient: A linear gradient, for example, from 20% B to 40% B over 60 minutes, can be a

starting point for method development.[6]

Flow Rate: 1.0 mL/min.[6]

Injection Volume: 20 µL.[6]

Detection: UV absorbance at 205 nm.[6]

Column Temperature: Ambient or controlled at 25°C.

Purity and Identity Confirmation by Quantitative Nuclear
Magnetic Resonance (qNMR) Spectroscopy
qNMR is an absolute quantification method that can be used to determine the purity of

Chitotriose trihydrochloride without a specific reference standard of the same compound.

Workflow for qNMR Analysis:
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Sample Preparation

NMR Data Acquisition

Data Processing and Calculation

Accurately weigh Chitotriose trihydrochloride and a certified internal standard (e.g., maleic acid).

Dissolve the mixture in a known volume of deuterated solvent (e.g., D₂O).

Transfer the solution to an NMR tube.

Set up NMR spectrometer with quantitative parameters (e.g., long relaxation delay).

Acquire ¹H NMR spectrum.

Process the spectrum (phasing, baseline correction).

Integrate a well-resolved signal from the analyte and the internal standard.

Calculate purity using the integral values, molecular weights, and number of protons.

Click to download full resolution via product page

Caption: Workflow for quantitative NMR (qNMR) analysis.
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Key qNMR Parameters:

Solvent: Deuterium oxide (D₂O) is suitable due to the compound's water solubility.

Internal Standard: A certified reference material with sharp, well-resolved signals that do not

overlap with the analyte's signals is required. Maleic acid or dimethyl sulfone are potential

candidates.[7][8]

Relaxation Delay (d1): This should be at least 5 times the longest T1 relaxation time of the

signals of interest to ensure full magnetization recovery. This is a critical parameter for

accurate quantification.

Pulse Angle: A 90° pulse is typically used.

Data Processing: Careful phasing and baseline correction are essential for accurate

integration.

Biological Activity and Signaling Pathways
Chitotriose trihydrochloride is biologically active and can modulate various cellular

processes, particularly those related to the immune system and gut microbiota.

Immunomodulatory Effects and Signaling Pathways
Chitooligosaccharides, including chitotriose, are recognized by pattern recognition receptors

(PRRs) on immune cells, such as macrophages and dendritic cells. This recognition triggers

downstream signaling cascades that lead to the production of cytokines and other inflammatory

mediators.

Toll-like Receptor (TLR) Signaling:

Chitooligosaccharides have been shown to interact with TLR2 and TLR4.[9] This interaction

can modulate the inflammatory response, for instance, by inhibiting the lipopolysaccharide

(LPS)-induced inflammatory cascade. The binding of chitotriose to these receptors can

interfere with the dimerization of TLRs and the recruitment of adaptor proteins like MyD88,

ultimately leading to the downregulation of the NF-κB signaling pathway and reduced

expression of pro-inflammatory cytokines such as TNF-α and IL-6.[9]
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Caption: Simplified TLR signaling pathway modulated by Chitotriose.

Modulation of Gut Microbiota
Chitooligosaccharides are considered prebiotics as they can be utilized by gut bacteria, leading

to shifts in the microbial composition and the production of short-chain fatty acids (SCFAs).

Experimental Workflow for Gut Microbiota Modulation Studies:

An in vivo study to assess the impact of Chitotriose trihydrochloride on gut microbiota

typically involves the following steps:
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Animal Acclimatization

Randomly assign animals to control and treatment groups.

Administer Chitotriose trihydrochloride orally to the treatment group.

Collect fecal samples at baseline and throughout the study.

Extract microbial DNA from fecal samples.

Perform 16S rRNA gene sequencing.

Analyze sequencing data to determine microbial composition and diversity.

Click to download full resolution via product page

Caption: Workflow for an in vivo gut microbiota modulation study.

Studies have shown that chitooligosaccharides can increase the abundance of beneficial

bacteria like Bifidobacterium and Lactobacillus while potentially reducing the populations of

pathogenic bacteria.[10][11]

Antifungal Activity
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Chitotriose and other chitooligosaccharides exhibit antifungal properties, particularly against

opportunistic pathogens like Candida albicans. The proposed mechanism involves the

disruption of the fungal cell wall and membrane integrity. The cationic nature of the

glucosamine units is thought to interact with negatively charged components of the fungal cell

surface, leading to increased permeability and ultimately cell death.[12][13] Recent research

also suggests that chitosan can inhibit the expression of genes in the SAGA complex, which is

crucial for maintaining cell surface integrity in C. albicans.[12][14]

Workflow for Antifungal Susceptibility Testing:

Prepare a standardized inoculum of the fungal strain (e.g., Candida albicans).

Inoculate the diluted Chitotriose solutions with the fungal suspension.

Prepare serial dilutions of Chitotriose trihydrochloride in a suitable broth medium.

Incubate the microplates under appropriate conditions (e.g., 37°C for 24-48 hours).

Determine the Minimum Inhibitory Concentration (MIC) by observing the lowest concentration with no visible growth.

Click to download full resolution via product page

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) of Chitotriose.

Conclusion
Chitotriose trihydrochloride is a valuable and well-defined chemical entity for research into

the diverse biological activities of chitooligosaccharides. Its water solubility and defined

molecular weight facilitate precise and reproducible experimental designs. The

immunomodulatory, prebiotic, and antifungal properties of Chitotriose trihydrochloride
underscore its potential for the development of novel therapeutics and functional foods. Further
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research is warranted to fully elucidate its mechanisms of action and to establish detailed

stability and solubility profiles, which will be critical for its translation into clinical and

commercial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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